Cas no 16657-07-1 (7-Bromo-1H-indene)

• Product Name: 7-Bromo-1H-indene
• CAS No: 16657-07-1
• MF: C₉H₇Br
• MW: 195.055881738663
• MDL: MFCD16652275
• CID: 850526
• PubChem ID: 13330209
• Update Time: 2025-08-05

7-Bromo-1H-indene Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1H-indene
• 1H-Indene, 7-bromo-
• AK121794
• 7-bromoindene
• 4-bromo-3H-indene
• JTRQKQGKIYROIO-UHFFFAOYSA-N
• TRA0058828
• FCH1139313
• SY022538
• BC600259
• AB0005377
• ST2406546

• MDL： MFCD16652275
• Inchi： 1S/C9H7Br/c10-9-6-2-4-7-3-1-5-8(7)9/h1-4,6H,5H2
• InChI Key： JTRQKQGKIYROIO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CCC=21

Computed Properties

• Exact Mass: 193.97311
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.453 g/mL at 25 °C
• Boiling Point: 257.0±29.0 ºC (760 Torr),
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.610
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• PSA: 0

7-Bromo-1H-indene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 7-Bromo-1H-indene

7-Bromo-1H-indene (CAS No. 16657-07-1): A Comprehensive Overview

7-Bromo-1H-indene, also known as indene bromide, is a heterocyclic aromatic compound with the CAS registry number 16657-07-1. This compound belongs to the family of indene derivatives, which are widely studied in organic chemistry due to their unique structural properties and potential applications in various fields such as materials science, pharmacology, and organic synthesis. The molecule consists of a fused bicyclic system comprising a benzene ring and a cyclopentadiene moiety, with a bromine atom substituted at the 7-position of the indene ring.

The indene framework is highly versatile, making it an attractive target for chemical modifications and functionalization. The substitution of bromine at the 7-position introduces additional reactivity and selectivity, which can be exploited in various synthetic transformations. Recent studies have highlighted the importance of brominated indenes in constructing complex molecular architectures, particularly in the synthesis of polycyclic aromatic hydrocarbons (PAHs) and heterocyclic compounds with potential applications in optoelectronics and drug discovery.

From a structural standpoint, 7-bromo-1H-indene exhibits a planar geometry due to the aromaticity of the indene system. The bromine atom at the 7-position is ortho to the bridgehead carbon, which influences its reactivity in both electrophilic and nucleophilic substitution reactions. This positioning also facilitates its use as an intermediate in the synthesis of more complex molecules, such as biphenyl derivatives and fused ring systems.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 7-bromo-1H-indene through various routes, including Friedel-Crafts alkylation, Suzuki coupling reactions, and transition-metal-catalyzed cross-couplings. These methods not only enhance the scalability of production but also allow for precise control over the regiochemistry and stereochemistry of the resulting compounds. For instance, researchers have successfully employed palladium-catalyzed coupling reactions to synthesize brominated indenes with high yields and excellent selectivity.

The applications of 7-bromo-1H-indene span across multiple disciplines. In materials science, this compound serves as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties make it particularly suitable for applications in flexible electronics and energy storage devices. In pharmacology, derivatives of indene bromide have shown promise as potential candidates for drug development, particularly in targeting cancer cells and inflammatory pathways.

One notable area of research involving 7-bromo-1H-indene is its role in the synthesis of corannulenes, which are bowl-shaped PAHs with unique electronic properties. These molecules have garnered significant attention due to their potential applications in nanotechnology and molecular electronics. By incorporating bromine atoms into corannulenes, researchers can fine-tune their electronic characteristics, paving the way for novel functional materials.

In addition to its role as an intermediate in organic synthesis, indene bromide has also been explored for its catalytic properties. For example, it has been used as a ligand in transition-metal catalysts for promoting various types of cross-coupling reactions. This application underscores its versatility and highlights its importance in modern catalytic chemistry.

From an environmental perspective, understanding the fate and behavior of brominated indenes is crucial for assessing their potential impact on ecosystems. Recent studies have focused on evaluating their biodegradation pathways under various environmental conditions, providing valuable insights into their persistence and toxicity.

In conclusion, 7-bromo-1H-indene (CAS No. 16657-07-1) is a versatile compound with significant potential across multiple scientific domains. Its unique structural features, reactivity, and synthetic accessibility make it an invaluable tool for researchers working in organic chemistry, materials science, and pharmacology. As ongoing research continues to uncover new applications and synthetic strategies involving this compound, its importance in both academic and industrial settings is expected to grow further.